Cas no 7524-52-9 (L-tryptophan methyl ester hydrochloride)

L-tryptophan methyl ester hydrochloride structure

7524-52-9 structure

Product Name:L-tryptophan methyl ester hydrochloride

CAS No:7524-52-9

Molecular Formula:C₁₂H₁₄N₂O₂^.HCL

Molecular Weight:254.71

MDL:MFCD00066134

CID:47542

PubChem ID:2734891

L-tryptophan methyl ester hydrochloride Properties

Names and Identifiers

- L-tryptophan methyl ester hydrochloride
- H-Trp-OMe.HCl
- H-Trp-OMe*HCl
- H-Trp-OMe• HCl
- (S)-2-Amino-3-(1H-indol-3-yl)-propionic acid methyl ester hydrochloride
- H-Trp-OMe · HCl
- H-TRP-OME HCL
- H-Trp-OMe·HCl L-tryptophan Methyl ester hydrochloride
- L-Tryptophan Methyl
- L-TRYPTOPHAN METHYL ESTER HCL
- L-Tryptophanmethylesterhydrochloridesalt
- Methyl L-tryptophanate hydrochloride
- (L)-tryptophan methyl ester hydrochloride
- (S)-(-)-tryptophan methyl ester hydrochloride
- (S)-Trp methyl ester hydrochloride
- DL-tryptophan methyl ester hydrochloride
- H-L-Trp-OMe hydrochloride
- H-Trp-OMe?HCl
- L-tryptophan methyl ether hydrochloride
- methyl (2S)-2-amino-3-(1H-indol-3-yl)propanoate hydrochloride
- Methyl L-Tryp
- Methyl L-tryptophanate HCl
- PubChem10876
- TMS-BA
- H-Trp-OMe·HCl
- H-Trp-OMe·HCl,98%
- +Expand
- MDL： MFCD00066134
- InChIKey： XNFNGGQRDXFYMM-PPHPATTJSA-N
- Inchi： 1S/C12H14N2O2.ClH/c1-16-12(15)10(13)6-8-7-14-11-5-3-2-4-9(8)11;/h2-5,7,10,14H,6,13H2,1H3;1H/t10-;/m0./s1
- SMILES： N[C@@H](CC1=CNC2=CC=CC=C12)C(OC)=O.[H]Cl
- BRN： 4240280

Computed Properties

Exact Mass: 254.082205g/mol
Surface Charge: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 4
Monoisotopic Mass: 254.082205g/mol
Monoisotopic Mass: 254.082205g/mol
Topological Polar Surface Area: 68.1Å²
Heavy Atom Count: 17
Complexity: 257
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 2
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

LogP: 2.71300
PSA: 68.11
Refractive Index: 19.5 ° (C=5, MeOH)
Boiling Point: 390.6 °C at 760 mmHg
Melting Point: 218-220 °C (lit.)
Flash Point: 190℃
Color/Form: White powder
Solubility: Not available
Sensitiveness: Sensitive to light
Specific Rotation: 18 º (c=5 CH3OH)
Optical Activity: [α]20/D +18°, c = 5 in methanol

L-tryptophan methyl ester hydrochloride Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00372Q-1g	L-Tryptophan methyl ester hydrochloride	7524-52-9	98%	1g	$4.00	2024-04-21
A2B Chem LLC	AB48338-1g	L-Tryptophan methyl ester, HCl	7524-52-9	98%	1g	$4.00	2024-04-19
AAPPTec	AHW106-25g	H-Trp-OMe HCl	7524-52-9		25g	$45.00	2024-07-19
abcr	AB143145-25 g	L-Tryptophan methyl ester hydrochloride, 98% (H-L-Trp-OMe.HCl); .	7524-52-9	98%	25g	€76.00	2023-05-09
Ambeed	A101875-1g	H-Trp-OMe.HCl	7524-52-9	98%	1g	$5.0	2024-05-30
Chemenu	CM100624-500g	Methyl L-tryptophanate hydrochloride	7524-52-9	98%	500g	$***	2023-05-29
Cooke Chemical	A7712812-5G	L-Tryptophan methyl ester hydrochloride	7524-52-9	98%	5g	RMB 29.60	2023-09-07
Crysdot LLC	CD21003245-1000g	H-Trp-OMe.HCl	7524-52-9	98%	1000g	$347	2024-07-18
Enamine	EN300-153012-0.05g	methyl (2S)-2-amino-3-(1H-indol-3-yl)propanoate hydrochloride	7524-52-9	95%	0.05g	$19.0
eNovation Chemicals LLC	D507939-5g	L-TryptophanMethylesterhydrochloride	7524-52-9	97%	5g	$200	2022-09-03

L-tryptophan methyl ester hydrochloride Suppliers

Hubei Xinkang Pharmaceutical Chemcal Co.,Ltd.

Audited Supplier

(CAS:7524-52-9)

MR./MRS.:ZHANG HUAN

Phone:18827031272

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Hubei Wande Chemical Co.,Ltd.

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(CAS:7524-52-9)

MR./MRS.:CHEN DAN DAN

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

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(CAS:7524-52-9)

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Shanghai Acmec Biochemical Co.,Ltd

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(CAS:7524-52-9)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:7524-52-9)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

L-tryptophan methyl ester hydrochloride Related Literature

1. A photochemical and theoretical study of the triplet reactivity of furano- and pyrano-1,4-naphthoquionones towards tyrosine and tryptophan derivatives

Rodolfo I. Teixeira,Juliana S. Goulart,Rodrigo J. Corrêa,Simon J. Garden,Sabrina B. Ferreira,José Carlos Netto-Ferreira,Vitor F. Ferreira,Paula Miro,M. Luisa Marin,Miguel A. Miranda,Nanci C. de Lucas RSC Adv. 2019 9 13386
2. Pharmaceutical organogels prepared from aromatic amino acid derivatives

Guillaume Bastiat,Jean-Christophe Leroux J. Mater. Chem. 2009 19 3867
3. Recognition of amino acids by functionalized calixarenes

Lucia Mutihac,Jae Hong Lee,Jong Seung Kim,Jacques Vicens Chem. Soc. Rev. 2011 40 2777
4. Questioning the γ-gauche effect: stereoassignment of 1,3-disubstituted-tetrahydro-β-carbolines using 1H–1H coupling constants

Kristyna Caga?ová,Maryam Ghavami,Zhong-Ke Yao,Paul R. Carlier Org. Biomol. Chem. 2019 17 6687
5. Synthesis of cyanoformamides from primary amines and carbon dioxide under mild conditions. Synthesis of ceratinamine

Eduardo García-Egido,Jairo Paz,Beatriz Iglesias,Luis Mu?oz Org. Biomol. Chem. 2009 7 3991
6. PhI(OAc)2-mediated one-pot oxidative decarboxylation and aromatization of tetrahydro-β-carbolines: synthesis of norharmane, harmane, eudistomin U and eudistomin I

Ahmed Kamal,Yellaiah Tangella,Kesari Lakshmi Manasa,Manda Sathish,Vunnam Srinivasulu,Jadala Chetna,Abdullah Alarifi Org. Biomol. Chem. 2015 13 8652
7. Antiviral activity and mechanism of gossypols: effects of the O2˙? production rate and the chirality

Bin Zhang,Yuxiu Liu,Ziwen Wang,Yongqiang Li,Qingmin Wang RSC Adv. 2017 7 10266
8. Synthesis and evaluation of anticancer activity of new 9-acridinyl amino acid derivatives

Jelena Rupar,Vladimir Dobri?i?,Jelena Grahovac,Sini?a Radulovi?,?iga Skok,Janez Ila?,Mara Aleksi?,Jasmina Brbori?,Olivera ?udina RSC Med. Chem. 2020 11 378
9. Gramicidin conformational changes during riboflavin photosensitized oxidation in solution and the effect of N-methylation of tryptophan residues

Denis Fuentealba,Jhon J. López,Marco Palominos,Cristian O. Salas,Marco A. Soto-Arriaza Photochem. Photobiol. Sci. 2015 14 748
10. Gramicidin conformational changes during riboflavin photosensitized oxidation in solution and the effect of N-methylation of tryptophan residues

Denis Fuentealba,Jhon J. López,Marco Palominos,Cristian O. Salas,Marco A. Soto-Arriaza Photochem. Photobiol. Sci. 2015 14 748

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